Cas no 887360-86-3 (1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid)

1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid structure
887360-86-3 structure
Product Name:1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
CAS No:887360-86-3
MF:C13H7F3N2O2S
MW:312.267091989517
MDL:MFCD07390340
CID:3056420
PubChem ID:7144596
Update Time:2025-04-21

1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
    • 1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
    • CS-0240935
    • 887360-86-3
    • MKB36086
    • BBL030788
    • VS-10041
    • AKOS000313438
    • 1-phenyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole-5-carboxylic acid
    • 1-phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
    • 103-685-5
    • STK350734
    • IBFRNWNJNFZWRH-UHFFFAOYSA-N
    • 1-phenyl-3-(trifluoromethyl)-1H-thieno(2,3-c)pyrazole-5-carboxylic acid
    • C13H7F3N2O2S
    • EN300-230639
    • MDL: MFCD07390340
    • Inchi: 1S/C13H7F3N2O2S/c14-13(15,16)10-8-6-9(12(19)20)21-11(8)18(17-10)7-4-2-1-3-5-7/h1-6H,(H,19,20)
    • InChI Key: IBFRNWNJNFZWRH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2C(C(F)(F)F)=NN(C3C=CC=CC=3)C1=2

Computed Properties

  • Exact Mass: 312.01803313Da
  • Monoisotopic Mass: 312.01803313Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 83.4Ų

1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid Pricemore >>

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